2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H11FN4O2S/c1-8-17-18-14(22-8)16-13(20)7-9-6-12(21-19-9)10-4-2-3-5-11(10)15/h2-6H,7H2,1H3,(H,16,18,20)
• InChI Key: NRHDSWKFKNCZNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CC2=NOC(=C2)C3=CC=CC=C3F
• Molecular Formula: C14H11FN4O2S
• Molecular Weight: 318.33 g/mol

Description

2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and receptors in the body, which are involved in various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and improve glucose metabolism in diabetic animals.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments include its potential as a drug candidate for the treatment of various diseases, its antimicrobial and antifungal properties, and its ability to improve glucose metabolism. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide. These include further studies on its mechanism of action, optimization of its use as a drug candidate, and exploration of its potential applications in other fields such as agriculture and environmental science.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in various fields.

Synthesis Methods

The synthesis of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 2-fluoro-5-nitrophenyl isoxazole with 5-methyl-1,3,4-thiadiazol-2-amine in the presence of a reducing agent such as palladium on carbon. The reaction takes place in a solvent such as ethanol or acetic acid, and the resulting product is purified using standard techniques such as column chromatography.

Scientific Research Applications

2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide has shown potential applications in various fields of scientific research. It has been studied as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. It has also been studied for its antimicrobial and antifungal properties.